Ethyl 2-(8-bromoimidazo[1,2-a]pyridin-3-yl)acetate

• IUPAC Name: ethyl 2-(8-bromoimidazo[1,2-a]pyridin-3-yl)acetate
• InChI: InChI=1S/C11H11BrN2O2/c1-2-16-10(15)6-8-7-13-11-9(12)4-3-5-14(8)11/h3-5,7H,2,6H2,1H3
• InChI Key: JYINPSCBGXZFCJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CN=C2N1C=CC=C2Br
• Molecular Formula: C11H11BrN2O2
• Molecular Weight: 283.12 g/mol

Description

“Ethyl 2-(8-bromoimidazo[1,2-a]pyridin-3-yl)acetate” is a chemical compound that belongs to the class of imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications. They are considered as privileged structures because of their occurrence in many natural products.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold. The synthetic pathways of imidazo[1,2-a]pyridines are assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines are synthesized from various substrates. The reaction conditions for their synthesis have been categorized into seven important categories namely transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions.

Scientific Research Applications

Application 1: Chemodivergent Synthesis

• Summary of Application: This compound is used in the chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines.
• Methods of Application: N-(Pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP. The reaction conditions were mild and metal-free. On the other hand, 3-bromoimidazopyridines were obtained in ethyl acetate via one-pot tandem cyclization/bromination when only TBHP was added.
• Results or Outcomes: The cyclization to form imidazopyridines was promoted by the further bromination, no base was needed, and the versatile 3-bromoimidazopyridines could be further transferred to other skeletons.

Application 2: Biochemical Reagent

• Summary of Application: Ethyl 2-(pyridin-3-yl)acetate, a compound similar to the one you asked about, is used as a biochemical reagent. It can be used as a biological material or organic compound for life science related research.

Application 3: Synthesis of Other Skeletons

• Summary of Application: 3-bromoimidazopyridines, a compound similar to the one you asked about, can be further transferred to other skeletons.
• Methods of Application: The cyclization to form imidazopyridines was promoted by the further bromination, no base was needed.
• Results or Outcomes: The versatile 3-bromoimidazopyridines could be further transferred to other skeletons.

Future Directions

Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications. The recent advances in the synthesis of imidazo[1,2-a]pyridines from 2016 to 2021 from various substrates have been summarized. This review will provide new initiatives to the chemists towards the synthesis of imidazo[1,2-a]pyridines and all frequent challenges associated with the reported methods.